6-Chloro-2-fluoro-3-(trifluoromethyl)benzaldehyde
Overview
Description
“6-Chloro-2-fluoro-3-(trifluoromethyl)benzaldehyde” is a chemical compound with the CAS Number: 1026828-32-9 . It has a molecular weight of 226.56 . The compound is liquid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H3ClF4O/c9-6-2-1-5 (8 (11,12)13)7 (10)4 (6)3-14/h1-3H . This code provides a specific identifier for the molecular structure of the compound.It has a molecular weight of 226.56 . The physical form of the compound is liquid .
Scientific Research Applications
Synthesis of FDA-Approved Drugs
The trifluoromethyl group, which is present in 6-Chloro-2-fluoro-3-(trifluoromethyl)benzaldehyde, is a common feature in many FDA-approved drugs . This group can enhance the pharmacological activities of these drugs . Therefore, 6-Chloro-2-fluoro-3-(trifluoromethyl)benzaldehyde could potentially be used in the synthesis of new pharmaceuticals.
Development of Agrochemicals
Trifluoromethylpyridines, which can be synthesized from compounds like 6-Chloro-2-fluoro-3-(trifluoromethyl)benzaldehyde, are key structural motifs in active agrochemical ingredients . These compounds are used to protect crops from pests .
Synthesis of Fluorinated Organic Chemicals
Fluorinated organic chemicals, which can be synthesized from compounds like 6-Chloro-2-fluoro-3-(trifluoromethyl)benzaldehyde, have many applications in the agrochemical, pharmaceutical, and functional materials fields .
Production of Trifluoromethyl Group-Containing Pesticides
More than 50% of the pesticides launched in the last two decades have been fluorinated . Around 40% of all fluorine-containing pesticides currently on the market contain a trifluoromethyl group . Therefore, 6-Chloro-2-fluoro-3-(trifluoromethyl)benzaldehyde could potentially be used in the production of these pesticides.
Synthesis of Pharmaceutical and Veterinary Products
Several trifluoromethylpyridine derivatives are used in the pharmaceutical and veterinary industries . Five pharmaceutical and two veterinary products containing the trifluoromethylpyridine moiety have been granted market approval .
Development of Novel Applications
Given the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety, it is expected that many novel applications of compounds like 6-Chloro-2-fluoro-3-(trifluoromethyl)benzaldehyde will be discovered in the future .
Safety and Hazards
properties
IUPAC Name |
6-chloro-2-fluoro-3-(trifluoromethyl)benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3ClF4O/c9-6-2-1-5(8(11,12)13)7(10)4(6)3-14/h1-3H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KIMIYSGKZXTICO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C(F)(F)F)F)C=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3ClF4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.55 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-2-fluoro-3-(trifluoromethyl)benzaldehyde | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[4-[[6-(3,5-Dimethylpyrazol-1-yl)pyrimidin-4-yl]oxymethyl]piperidine-1-carbonyl]-1H-pyridin-2-one](/img/structure/B2948212.png)
![[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]-(4-morpholin-4-ylphenyl)methanone](/img/structure/B2948214.png)
![2-(3,4-dimethoxyphenyl)-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)acetamide](/img/structure/B2948219.png)
![Ethyl 2-(butylthio)-7-methyl-5-(3-methyl-2-thienyl)-4-oxo-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate](/img/structure/B2948224.png)
![(3-Ethylphenyl)-[[2-(1-methoxyethyl)-1,3-thiazol-4-yl]methyl]cyanamide](/img/structure/B2948230.png)